Cas no 121562-08-1 (3-Bromo-5-cyclopropyl-1,2,4-oxadiazole)

• Product Name: 3-Bromo-5-cyclopropyl-1,2,4-oxadiazole
• CAS No: 121562-08-1
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD12827917
• CID: 1087986
• PubChem ID: 5323966
• Update Time: 2025-04-20

3-Bromo-5-cyclopropyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyclopropyl-1,2,4-oxadiazole
• 1,2,4-oxadiazole, 3-bromo-5-cyclopropyl-
• 3-bromo-5-cyclopropyl-1,2,4-oxadiazole(SALTDATA: FREE)
• CS-0155393
• ALBB-026655
• BS-14550
• 121562-08-1
• AKOS015917656
• A934262
• MFCD12827917
• DB-002501
• AMY21787
• EN300-178808
• InChI=1/C5H5BrN2O/c6-5-7-4(9-8-5)3-1-2-3/h3H,1-2H
• DTXSID301282353

• MDL： MFCD12827917
• Inchi： 1S/C5H5BrN2O/c6-5-7-4(9-8-5)3-1-2-3/h3H,1-2H2
• InChI Key： SKWIAZWIYKVAIP-UHFFFAOYSA-N
• SMILES： BrC1=NOC(C2CC2)=N1

Computed Properties

• Exact Mass: 187.95900
• Monoisotopic Mass: 187.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.837
• Boiling Point: 263°C at 760 mmHg
• Flash Point: 112.9°C
• Refractive Index: 1.584
• PSA: 38.92000
• LogP: 1.70950